N-[1-(cyclohexylmethyl)-3-piperidinyl]-4-methyl-1,3-oxazole-5-carboxamide

• IUPAC Name: N-[1-(cyclohexylmethyl)piperidin-3-yl]-4-methyl-1,3-oxazole-5-carboxamide
• InChI: InChI=1S/C17H27N3O2/c1-13-16(22-12-18-13)17(21)19-15-8-5-9-20(11-15)10-14-6-3-2-4-7-14/h12,14-15H,2-11H2,1H3,(H,19,21)
• InChI Key: GFHVJCXBALWUEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=N1)C(=O)NC2CCCN(C2)CC3CCCCC3
• Molecular Formula: C17H27N3O2
• Molecular Weight: 305.4 g/mol

Description

N-[1-(cyclohexylmethyl)-3-piperidinyl]-4-methyl-1,3-oxazole-5-carboxamide, also known as CX614, is a potent modulator of AMPA receptors. It has been widely studied for its potential therapeutic applications in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia.

Mechanism of Action

The mechanism of action of N-[1-(cyclohexylmethyl)-3-piperidinyl]-4-methyl-1,3-oxazole-5-carboxamide involves the modulation of AMPA receptors, which are responsible for mediating fast excitatory synaptic transmission in the brain. This compound acts as a positive allosteric modulator of AMPA receptors, increasing the amplitude and duration of excitatory postsynaptic currents (EPSCs) and enhancing synaptic plasticity. This leads to improved neuronal communication and synaptic strength, which is essential for learning and memory.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound include enhanced synaptic plasticity, increased neuronal communication, and improved cognitive function. This compound has been shown to increase the amplitude and duration of EPSCs, enhance long-term potentiation (LTP), and improve memory and cognitive function in animal models. This compound has also been shown to protect dopaminergic neurons from oxidative stress and improve motor function in Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-[1-(cyclohexylmethyl)-3-piperidinyl]-4-methyl-1,3-oxazole-5-carboxamide in lab experiments include its potent modulatory effects on AMPA receptors, its ability to enhance synaptic plasticity and improve cognitive function, and its potential therapeutic applications in various neurological disorders. However, the limitations of using this compound in lab experiments include its high cost, limited availability, and potential off-target effects.

Future Directions

There are several future directions for the research and development of N-[1-(cyclohexylmethyl)-3-piperidinyl]-4-methyl-1,3-oxazole-5-carboxamide. One potential direction is the optimization of the synthesis method to improve yield and purity and reduce cost. Another direction is the development of this compound analogs with improved pharmacokinetic and pharmacodynamic properties. Additionally, further studies are needed to investigate the potential therapeutic applications of this compound in other neurological disorders, such as epilepsy and traumatic brain injury. Finally, the development of this compound-based therapies for the treatment of neurological disorders in humans is an important area of future research.

Scientific Research Applications

N-[1-(cyclohexylmethyl)-3-piperidinyl]-4-methyl-1,3-oxazole-5-carboxamide has been extensively studied for its potential therapeutic applications in various neurological disorders. In Alzheimer's disease, this compound has been shown to improve memory and cognitive function in animal models by enhancing synaptic plasticity. In Parkinson's disease, this compound has been shown to protect dopaminergic neurons from oxidative stress and improve motor function. In schizophrenia, this compound has been shown to improve cognitive deficits and reduce negative symptoms.